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Compound of Interest

Compound Name: 2-Chloro-2-methylpentane

Cat. No.: B1597335

Technical Support Center: 2-Chloro-2-
methylpentane

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of 2-Chloro-2-methylpentane.

Properties of 2-Chloro-2-methylpentane

For easy reference, the key quantitative data for 2-Chloro-2-methylpentane are summarized
in the table below.
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Property Value

Molecular Formula C6H13ClI

Molecular Weight 120.62 g/mol
Boiling Point 111-114.4°C[1][2][3]
Flash Point 19°C[3]

Density 0.86 g/cm3[1][2][3]
Refractive Index 1.4107[1][2]

Soluble in Chloroform, sparingly soluble in
Solubility DMSO, slightly soluble in Ethyl Acetate and
Methanol.[1][2]

Storage Temperature 2-8°C

Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with 2-
Chloro-2-methylpentane.
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Question

Answer

What should | do in case of a small spill of 2-

Chloro-2-methylpentane in the laboratory?

For a small spill, first, ensure the area is well-
ventilated and remove all sources of ignition.[4]
Wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[4] Contain the
spill using an inert absorbent material such as
sand, earth, or vermiculite.[5] Collect the
absorbed material into a suitable, closed
container for disposal.[4][6] Do not let the

chemical enter drains.[4][5]

| have accidentally come into skin contact with
2-Chloro-2-methylpentane. What is the

appropriate first aid measure?

Immediately take off all contaminated clothing.
[4] Wash the affected skin area with soap and
plenty of water.[4] It is advisable to consult a

doctor following skin contact.[4]

What are the signs of inhalation exposure to 2-

Chloro-2-methylpentane and what should | do?

Inhalation may cause respiratory tract irritation.
[5][7] If you have inhaled vapors, move to an
area with fresh air immediately.[4] If you
experience breathing difficulties, seek

immediate medical attention.[4][8]

My sample of 2-Chloro-2-methylpentane has
developed a slight yellow color. Is it still safe to

use?

A change in color could indicate the presence of
impurities or degradation products. While the
safety data sheets describe the pure substance
as a colorless to yellow liquid, any unexpected
change in appearance warrants caution. It is
recommended to assess the purity of the
substance before proceeding with sensitive
experiments. If in doubt, it is safer to dispose of

the discolored reagent.

What type of fire extinguisher should be used for

a fire involving 2-Chloro-2-methylpentane?

Use a dry chemical, carbon dioxide, or alcohol-
resistant foam extinguisher.[4][6][8] Do not use a

water jet, as it may spread the flammable liquid.
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Frequently Asked Questions (FAQSs)

What are the primary hazards associated with 2-Chloro-2-methylpentane?

2-Chloro-2-methylpentane is a flammable liquid and vapor.[9] It causes skin irritation and
serious eye irritation.[9] It is also important to handle it in a well-ventilated area to avoid
inhaling vapors.[4]

What personal protective equipment (PPE) should be worn when handling 2-Chloro-2-
methylpentane?

o Eye/Face Protection: Wear tightly fitting safety goggles.[4]

» Skin Protection: Handle with chemical-impermeable gloves and wear a lab coat or other
protective clothing.[4]

» Respiratory Protection: If working in an area with poor ventilation or if exposure limits are
exceeded, use a suitable respirator.[4]

How should 2-Chloro-2-methylpentane be stored?

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6] Keep it away
from heat, sparks, and open flames.[7] It should be stored separately from incompatible
materials and foodstuffs.[4]

What is the proper procedure for disposing of 2-Chloro-2-methylpentane waste?

Waste material must be disposed of in accordance with national and local regulations.[7] Do
not mix it with other waste.[7] Leave the chemical in its original container if possible.[7] Contact
a licensed professional waste disposal service for its disposal.[5]

Can | pour small amounts of 2-Chloro-2-methylpentane down the drain?

No, you should prevent the chemical from entering drains.[4][5] Discharge into the environment
must be avoided.[4][6]

Experimental Protocols
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Protocol for Handling a Small Spill of 2-Chloro-2-methylpentane

» Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill
area. Ensure the area is well-ventilated to disperse vapors.

« Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, hot
surfaces, and sparking equipment.[4][6]

e Don Personal Protective Equipment (PPE): At a minimum, wear chemical-resistant gloves,
safety goggles, and a lab coat.

o Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite
to contain the spill.[5]

o Collect the Waste: Carefully collect the absorbent material containing the spilled chemical
and place it into a suitable, labeled, and closed container for disposal.[4][6]

o Decontaminate the Area: Clean the spill area with soap and water.

o Dispose of Waste: Dispose of the waste container according to your institution's hazardous
waste disposal procedures.

Visual Workflow for Safe Handling and Disposal

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1597335?utm_src=pdf-body
https://www.echemi.com/sds/2-chloro-2-methylpentane-pid_Seven36606.html
https://www.chemicalbook.com/msds/2-chloro-2-methylbutane.pdf
https://dept.harpercollege.edu/chemistry/msds/Chloro-2-Methylpropane.pdf
https://www.echemi.com/sds/2-chloro-2-methylpentane-pid_Seven36606.html
https://www.chemicalbook.com/msds/2-chloro-2-methylbutane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Handling Procedure
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Caption: Logical workflow for the safe handling and disposal of 2-Chloro-2-methylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and disposal of 2-Chloro-2-
methylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
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methylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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